1-(3-Methylthiophen-2-yl)butan-1-amine

Specification

• Molecular Formula: C9H15NS
• Molecular Weight: 169.29 g/mol
• IUPAC Name: 1-(3-methylthiophen-2-yl)butan-1-amine
• Standard InChI: InChI=1S/C9H15NS/c1-3-4-8(10)9-7(2)5-6-11-9/h5-6,8H,3-4,10H2,1-2H3
• Standard InChI Key: QCDUHGHJNBLUJK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C=CS1)C)N

Introduction

1-(3-Methylthiophen-2-yl)butan-1-amine is an organic compound characterized by a butan-1-amine backbone substituted with a 3-methylthiophen-2-yl group. This compound has garnered significant attention in medicinal chemistry due to its unique structural features, which include both an amine group and a thiophene ring. These functional groups contribute to its potential biological activity and reactivity patterns.

Synthesis and Analytical Methods

The synthesis of 1-(3-Methylthiophen-2-yl)butan-1-amine typically involves multiple steps, often requiring careful control of reaction conditions to achieve high purity and yield. Common analytical methods used to monitor the synthesis include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This technique is used to determine the compound's structure and purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the compound's purity and yield during synthesis.

Biological Activity and Potential Applications

1-(3-Methylthiophen-2-yl)butan-1-amine exhibits potential biological activities, particularly in modulating inflammatory processes. Its mechanism of action likely involves interaction with specific molecular targets such as enzymes or receptors that regulate inflammatory pathways. This suggests its possible applications in therapeutic contexts, especially for conditions related to inflammation.

Potential Therapeutic Applications

Potential Application	Description
Inflammation Modulation	The compound may interact with inflammatory pathways, making it a candidate for treating inflammatory conditions.
Drug Development	Its unique structure allows for interactions with proteins and nucleic acids, which could lead to significant biological effects.

Related Compounds and Structural Variations

Several compounds share structural similarities with 1-(3-Methylthiophen-2-yl)butan-1-amine, including variations in the amine group or the thiophene ring. These variations can affect the compound's properties and biological activity.

Compound Name	Unique Features
N-[3-Methylthiophen-2-yl]butan-2-amine	Slight variation in structure affecting properties
3-Methylthiophen-2-ylmethanamine	Similar core structure but different functional groups
3-Methylthio-N,N-dimethylbutanamide	Dimethyl substitution alters reactivity
2-Amino-N-[3-methylthiophen-2-yl]ethanol	Contains an additional hydroxyl group